Cas no 137640-86-9 (2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)-)

2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)- structure
137640-86-9 structure
Product Name:2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)-
CAS No:137640-86-9
MF:C14H13NO3
MW:243.257923841476
CID:1245565
PubChem ID:55052928
Update Time:2025-04-20

2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 6-(3-ethylphenoxy)-
    • 2-pyridinecarboxylic acid,6-(3-ethylphenoxy)-
    • 137640-86-9
    • AKOS006064317
    • Inchi: 1S/C14H13NO3/c1-2-10-5-3-6-11(9-10)18-13-8-4-7-12(15-13)14(16)17/h3-9H,2H2,1H3,(H,16,17)
    • InChI Key: HPZYIHYCCUCPLX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C(=O)O)N=1)C1=CC=CC(=C1)CC

Computed Properties

  • Exact Mass: 243.08959
  • Monoisotopic Mass: 243.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4A^2
  • XLogP3: 3.4

Experimental Properties

  • PSA: 59.42
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd